Cas no 1699670-44-4 (3,3,5-trimethyl-N-(pent-4-yn-1-yl)cyclohexan-1-amine)
3,3,5-trimethyl-N-(pent-4-yn-1-yl)cyclohexan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3,3,5-trimethyl-N-(pent-4-yn-1-yl)cyclohexan-1-amine
- EN300-1290906
- 1699670-44-4
-
- Inchi: 1S/C14H25N/c1-5-6-7-8-15-13-9-12(2)10-14(3,4)11-13/h1,12-13,15H,6-11H2,2-4H3
- InChI Key: ILSLVBQQPNRGKX-UHFFFAOYSA-N
- SMILES: N(CCCC#C)C1CC(C)CC(C)(C)C1
Computed Properties
- Exact Mass: 207.198699802g/mol
- Monoisotopic Mass: 207.198699802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 12Ų
3,3,5-trimethyl-N-(pent-4-yn-1-yl)cyclohexan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1290906-1.0g |
3,3,5-trimethyl-N-(pent-4-yn-1-yl)cyclohexan-1-amine |
1699670-44-4 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1290906-50mg |
3,3,5-trimethyl-N-(pent-4-yn-1-yl)cyclohexan-1-amine |
1699670-44-4 | 50mg |
$587.0 | 2023-09-30 | ||
| Enamine | EN300-1290906-100mg |
3,3,5-trimethyl-N-(pent-4-yn-1-yl)cyclohexan-1-amine |
1699670-44-4 | 100mg |
$615.0 | 2023-09-30 | ||
| Enamine | EN300-1290906-250mg |
3,3,5-trimethyl-N-(pent-4-yn-1-yl)cyclohexan-1-amine |
1699670-44-4 | 250mg |
$642.0 | 2023-09-30 | ||
| Enamine | EN300-1290906-500mg |
3,3,5-trimethyl-N-(pent-4-yn-1-yl)cyclohexan-1-amine |
1699670-44-4 | 500mg |
$671.0 | 2023-09-30 | ||
| Enamine | EN300-1290906-1000mg |
3,3,5-trimethyl-N-(pent-4-yn-1-yl)cyclohexan-1-amine |
1699670-44-4 | 1000mg |
$699.0 | 2023-09-30 | ||
| Enamine | EN300-1290906-2500mg |
3,3,5-trimethyl-N-(pent-4-yn-1-yl)cyclohexan-1-amine |
1699670-44-4 | 2500mg |
$1370.0 | 2023-09-30 | ||
| Enamine | EN300-1290906-5000mg |
3,3,5-trimethyl-N-(pent-4-yn-1-yl)cyclohexan-1-amine |
1699670-44-4 | 5000mg |
$2028.0 | 2023-09-30 | ||
| Enamine | EN300-1290906-10000mg |
3,3,5-trimethyl-N-(pent-4-yn-1-yl)cyclohexan-1-amine |
1699670-44-4 | 10000mg |
$3007.0 | 2023-09-30 |
3,3,5-trimethyl-N-(pent-4-yn-1-yl)cyclohexan-1-amine Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 3,3,5-trimethyl-N-(pent-4-yn-1-yl)cyclohexan-1-amine
Comprehensive Overview of 3,3,5-Trimethyl-N-(pent-4-yn-1-yl)cyclohexan-1-amine (CAS No. 1699670-44-4)
The chemical compound 3,3,5-trimethyl-N-(pent-4-yn-1-yl)cyclohexan-1-amine (CAS No. 1699670-44-4) is a specialized amine derivative with a unique structural framework. Its molecular structure combines a cyclohexane ring substituted with three methyl groups and an alkynyl side chain, making it a subject of interest in organic synthesis and pharmaceutical research. This compound is often explored for its potential applications in drug discovery, material science, and catalysis due to its versatile reactivity and steric properties.
In recent years, the demand for customized amine compounds like 3,3,5-trimethyl-N-(pent-4-yn-1-yl)cyclohexan-1-amine has surged, driven by advancements in medicinal chemistry and bioconjugation techniques. Researchers are particularly interested in its click chemistry compatibility, as the pent-4-yn-1-yl moiety allows for efficient Huisgen cycloaddition reactions. This property is critical for developing targeted drug delivery systems and biomolecular probes, aligning with the growing trend of precision medicine.
The synthesis of CAS No. 1699670-44-4 typically involves reductive amination or nucleophilic substitution strategies, leveraging the reactivity of the cyclohexan-1-amine core. Its lipophilic nature and steric hindrance from the trimethyl groups influence its solubility and binding affinity, making it a valuable scaffold for structure-activity relationship (SAR) studies. These characteristics are frequently discussed in forums focusing on small molecule optimization and fragment-based drug design.
From an industrial perspective, 3,3,5-trimethyl-N-(pent-4-yn-1-yl)cyclohexan-1-amine is often procured by custom synthesis laboratories and contract research organizations (CROs). Its high purity grade (>95%) is essential for reproducible results in high-throughput screening (HTS) and combinatorial chemistry. Users frequently search for supplier databases and technical datasheets to verify its spectroscopic data (e.g., NMR, HPLC) and storage conditions, reflecting the compound's niche but critical role in R&D pipelines.
Environmental and regulatory considerations for CAS No. 1699670-44-4 are also gaining attention. While not classified as hazardous, its biodegradability and ecotoxicological profile are under evaluation to comply with green chemistry principles. This aligns with broader industry shifts toward sustainable synthetic routes and benign-by-design strategies, topics frequently queried in academic search engines and patent literature.
In summary, 3,3,5-trimethyl-N-(pent-4-yn-1-yl)cyclohexan-1-amine exemplifies the intersection of structural innovation and applied chemistry. Its utility spans pharmaceutical intermediates, ligand design, and chemical biology, with ongoing research exploring its kinase inhibition potential and molecular docking properties. As the scientific community continues to prioritize functionalized amines, this compound remains a focal point for both method development and therapeutic discovery.
1699670-44-4 (3,3,5-trimethyl-N-(pent-4-yn-1-yl)cyclohexan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)